Cas no 23501-81-7 (Hexamethylene Diisocyanate Uretdione)

• Product name: Hexamethylene Diisocyanate Uretdione
• CAS No: 23501-81-7
• MF: C₁₆H₂₄N₄O₄
• Molecular Weight: 336.38616
• CID: 270952
• PubChem ID: 90132

Hexamethylene Diisocyanate Uretdione Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione,1,3-bis(6-isocyanatohexyl)-
• 1,3-bis(6-isocyanatohexyl)-1,3-diazetidine-2,4-dione
• 2,4-Dioxo-1,3-diazetidine-1,3-bis(hexamethylene) diisocyanate
• 4-dione, 1,3-bis(6-isocyanatohexyl)-3-diazetidine-2
• Hexamethylene Diisocyanate Uretdione
• uretdione of hexamethylene diisocyanate
• NS00051066
• 23501-81-7
• 1, 3-bis(6-isocyanatohexyl)-1, 3-diazetidine-2, 4-dione
• DTXSID50865101
• CHEBI:156221
• EINECS 245-699-5
• 1,3-Diazetidine-2,4-dione, 1,3-bis(6-isocyanatohexyl)-
• uretdione of HDI
• SCHEMBL1985393

• Inchi： InChI=1S/C16H24N4O4/c21-13-17-9-5-1-3-7-11-19-15(23)20(16(19)24)12-8-4-2-6-10-18-14-22/h1-12H2
• InChIKey： ZIZJPRKHEXCVLL-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCN1C(=O)N(CCCCCCN=C=O)C1=O

Computed Properties

• 精确分子量: 336.179755
• 同位素质量: 336.179755
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 6
• 重原子数量: 24
• 可旋转化学键数量: 14
• 复杂度: 448
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 99.5
• XLogP3: 4

Experimental Properties

• Density: 1.19
• Boiling Point: 458.2°Cat760mmHg
• 闪点: 230.9°C
• Refractive Index: 1.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas